N-(4-chloro-2,5-dimethoxyphenyl)thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H12ClN3O2S/c1-19-11-6-10(12(20-2)5-8(11)15)18-14-13-9(3-4-21-13)16-7-17-14/h3-7H,1-2H3,(H,16,17,18)
• InChI Key: PPWSYXRVYARWHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC2=NC=NC3=C2SC=C3)OC)Cl
• Molecular Formula: C14H12ClN3O2S
• Molecular Weight: 321.8 g/mol

Description

“N-(4-chloro-2,5-dimethoxyphenyl)thieno[3,2-d]pyrimidin-4-amine” is a chemical compound that belongs to the class of thieno[3,2-d]pyrimidines. Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidines involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. The synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of “N-(4-chloro-2,5-dimethoxyphenyl)thieno[3,2-d]pyrimidin-4-amine” is characterized by the presence of a thieno[3,2-d]pyrimidin-4-amine core, which is substituted at the nitrogen atom with a 4-chloro-2,5-dimethoxyphenyl group.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidines can undergo a variety of chemical reactions. For instance, they can be used as versatile synthons for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles.

Mechanism of Action

While the specific mechanism of action for “N-(4-chloro-2,5-dimethoxyphenyl)thieno[3,2-d]pyrimidin-4-amine” is not mentioned in the search results, it is known that thieno[3,2-d]pyrimidin-4-amines can inhibit the Mycobacterium tuberculosis bd oxidase, making them potential drug targets in the context of developing a drug combination targeting energy metabolism.

Future Directions

Thieno[3,2-d]pyrimidin-4-amines, including “N-(4-chloro-2,5-dimethoxyphenyl)thieno[3,2-d]pyrimidin-4-amine”, have potential for further exploration in the development of new therapies. Future work will aim to design new thieno pyrimidin-4-amines with improved potency and acceptable pharmacokinetics to warrant in vivo evaluation.